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Compound of Interest

Compound Name: Antimony(3+) phosphate

Cat. No.: B079746

Introduction

Antimony compounds, particularly antimony trioxide (Sb203), are renowned synergistic agents
in flame retardant formulations. While not typically used alone, they significantly enhance the
performance of other flame retardants, especially halogenated and phosphorus-based
compounds. In the context of "antimony phosphate," it is important to note that the synergy
often arises from the in-situ reaction between an antimony source (like Sb203) and a
phosphorus source (like ammonium polyphosphate, APP) during combustion. This interaction
forms antimony phosphate species that contribute to the flame retardant mechanism. These
formulations are crucial for improving the fire safety of various polymers, including epoxy
resins, polypropylene, and polyurethane foams.

Mechanism of Action

Antimony compounds exhibit a dual-phase flame retardant mechanism. In the gas phase, they
interfere with the combustion cycle. In the condensed phase, they promote the formation of a
protective char layer.

e Gas Phase Inhibition: During combustion, antimony trioxide reacts with phosphorus-based
compounds and the decomposing polymer to form volatile antimony species. These species
act as radical scavengers in the flame, interrupting the exothermic processes of combustion.
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o Condensed Phase Charring: In the solid phase, antimony compounds can act as catalysts,
promoting dehydration and cross-linking of the polymer matrix. This leads to the formation of
a stable, insulating char layer that limits the release of flammable volatiles and shields the
underlying material from heat.[1][2]

The synergistic action between antimony and phosphorus compounds is key to their
effectiveness. The phosphorus source acts as an acid source and a blowing agent, while the
antimony compound facilitates the formation of a robust char.[2][3]

Experimental Data and Performance

The effectiveness of antimony-based flame retardant systems is evaluated using several
standard tests, including the Limiting Oxygen Index (LOI), UL-94 vertical burning test, and cone

calorimetry.

Table 1: Flame Retardant Performance of Antimony
Compounds in Polypropylene (PP)

Formulation LOI (%) UL-94 Rating Reference

PP + APP/PER 27.8 - [2][3]

PP + APP/PER + 2

36.6 V-0 [2][3]
wit% Sh203

APP: Ammonium Polyphosphate, PER: Pentaerythritol

Table 2: Flame Retardant Performance of Antimony
Compounds in Epoxy Resin Coatings
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Peak Heat
Total Heat
Release
. UL-94 Release
Formulation LOI (%) . Rate Reference
Rating (THR)
(PHRR)
(MJIm?)
(kWIm?)
Epoxy/IFR 31.2 V-0 - - [1]
Epoxy/IFR +
31.9 V-0 Reduced Reduced [1]
2 wt% Sh20s3
Epoxy/IFR +
32.6 V-0 Reduced Reduced [1]

4 wt% Sb203

IFR: Intumescent Flame Retardant system containing modified ammonium polyphosphate.

Table 3: Flame Retardant Performance of Antimony

Compounds in Polyamide 6 (PAG)

Formulation LOI (vol%) UL-94 Rating Reference

PAG + 8 wt% ADP + 2

N 33.8 V-0 [4]
wt% modified Sb20s3

ADP: Aluminum Diethylphosphate

Experimental Protocols
Protocol 1: Preparation of an Intumescent Flame
Retardant Epoxy Coating

This protocol is based on the methodology described for enhancing the flame retardancy of
epoxy resins.[1][5]

Materials:

e Epoxy Resin (e.g., Bisphenol A diglycidy! ether)
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e Intumescent Flame Retardant (IFR) system (e.g., a 2:1 ratio of Modified Ammonium
Polyphosphate (MAPP) to a Charring-Foaming Agent (CFA))

e Antimony Trioxide (Sb203)

e Curing Agent (e.g., Tri-ethylene tetra-amine, TETA)
e Substrate (e.g., Plywood pieces)

o High-speed disperser mixer

» Paintbrush

Procedure:

o Prepare the intumescent flame retardant (IFR) coating formulation by mixing the epoxy resin
with the MAPP and CFAin a 2:1 ratio.

 Introduce Sh20s3 as a synergistic agent at various weight percentages (e.g., 0 wt%, 2 wt%, 4
wt%).

» Homogeneously mix all constituents using a high-speed disperser mixer to prepare the final
IFR coating formulations.

o Apply the prepared coatings onto pre-sized plywood pieces using a paintbrush at room
temperature.

» Repeat the application process to achieve a desired coating thickness (e.g., 1.5 + 0.2 mm).
o Add the curing agent (TETA) to the formulation before application.

» Allow the coated samples to dry for 48 hours at room temperature before testing.

Protocol 2: Evaluation of Flame Retardancy

1. Limiting Oxygen Index (LOI):

o Prepare samples of the flame-retardant polymer with specific dimensions.
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e Place the sample vertically in a glass chimney.

 Introduce a mixture of oxygen and nitrogen into the chimney from the bottom.

« Ignite the top of the sample.

o Determine the minimum oxygen concentration that just supports flaming combustion.
2. UL-94 Vertical Burning Test:

e Mount a rectangular test specimen vertically.

o Apply a flame to the bottom of the specimen for 10 seconds and then remove it.

e Record the afterflame time.

e Reapply the flame for another 10 seconds.

e Record the afterflame and afterglow times.

o Observe for any dripping of flaming particles that ignite a cotton patch placed below the
specimen.

o Classify the material as V-0, V-1, or V-2 based on the burning characteristics.[1][5]
3. Cone Calorimetry:
» Expose a sample of the material to a specific heat flux in a conical heater.

e Measure the time to ignition, heat release rate (HRR), total heat released (THR), smoke
production, and mass loss rate.[1][5][6] This test provides comprehensive data on the
combustion behavior of the material.

Visualizations
Diagram 1: Synergistic Flame Retardant Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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